Cas no 1996719-68-6 (2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol)

• Product Name: 2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol
• CAS No: 1996719-68-6
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5720775
• PubChem ID: 126847704
• Update Time: 2025-08-02

2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(1-hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol
• 1996719-68-6
• 2-[(1-hydroxycyclopentyl)methylsulfanyl]-5-methyl-1H-pyrimidin-6-one
• starbld0046483
• AKOS040801623
• F1912-2302
• 2-(((1-Hydroxycyclopentyl)methyl)thio)-5-methylpyrimidin-4-ol
• 2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol

• Inchi： 1S/C11H16N2O2S/c1-8-6-12-10(13-9(8)14)16-7-11(15)4-2-3-5-11/h6,15H,2-5,7H2,1H3,(H,12,13,14)
• InChI Key： PDMFXMKTYIPIEI-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C)C(N1)=O)CC1(CCCC1)O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol

2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol: A Comprehensive Overview

The compound CAS No. 1996719-68-6, also known as 2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and structural versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also contribute to the scalability of production, making it more accessible for further research and development.

The structural complexity of 2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol lies in its unique combination of functional groups, including the hydroxycyclopentyl moiety, a sulfur-containing sulfanyl group, and the methyl-substituted pyrimidine ring. This intricate architecture provides a platform for exploring various biological interactions, particularly in the context of enzyme inhibition and receptor binding studies.

Preliminary pharmacological studies have revealed promising results regarding its potential as a therapeutic agent. For instance, investigations into its anti-inflammatory properties have demonstrated significant activity in reducing cytokine production in vitro, suggesting its potential application in treating inflammatory diseases such as arthritis and dermatitis.

In addition to its pharmacological applications, this compound has shown remarkable stability under physiological conditions, making it a viable candidate for drug delivery systems. Researchers are currently exploring its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability.

The incorporation of advanced computational tools, such as molecular docking and quantum mechanics simulations, has further elucidated the binding mechanisms of this compound with various biological targets. These insights are crucial for optimizing its therapeutic potential and minimizing off-target effects.

Moreover, recent green chemistry initiatives have focused on the sustainable synthesis of CAS No. 1996719-68-6, utilizing renewable feedstocks and enzymatic catalysis to reduce environmental impact. Such approaches align with global efforts to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, 2-{[(1-Hydroxycyclopentyl)methyl]sulfanyl}-5-methylpyrimidin-4-ol represents a cutting-edge molecule with multifaceted applications across medicinal chemistry, pharmacology, and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.